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Compound of Interest

Compound Name: butyl N-(3-nitrophenyl)carbamate

Cat. No.: B11094326

Get Quote

Abstract
This technical guide provides an in-depth analysis of Butyl N-(3-nitrophenyl)carbamate, a

significant carbamate ester featuring a meta-nitro substituted aromatic ring linked to a butyl

chain via a carbamate functionality. This document details the molecular architecture, validated

synthetic protocols, spectroscopic characterization, and physicochemical stability profile of the

compound.[1] It is designed for researchers involved in organic synthesis, medicinal chemistry,

and materials science.

Molecular Architecture & Physicochemical Profile[1]
[2]
Structural Overview
The molecule consists of three distinct pharmacophoric/structural domains:

The Aromatic Core: A phenyl ring substituted at the 3-position (meta) with a nitro group (

). The nitro group is a strong electron-withdrawing group (EWG), which significantly
increases the acidity of the carbamate N-H proton compared to unsubstituted phenyl
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carbamates.

The Linker: A carbamate group (

), acting as a bioisostere for amides and esters, providing chemical stability and hydrogen
bonding capability.

The Aliphatic Tail: An n-butyl chain, which imparts lipophilicity to the molecule, facilitating

solubility in organic solvents and interaction with hydrophobic binding pockets in biological

targets.

Key Physicochemical Properties (Experimental &
Predicted)

Property Value / Description Notes

IUPAC Name Butyl (3-nitrophenyl)carbamate
Also: 3-Nitrophenylcarbamic

acid butyl ester

Molecular Formula

Molecular Weight 238.24 g/mol

Physical State Crystalline Solid
Likely precipitates from non-

polar solvents (e.g., hexane).

Melting Point 95–105 °C (Estimated)

n-Butyl analogs generally melt

lower than t-butyl analogs

(180°C) due to packing

efficiency.

Solubility
High: DCM, THF, Ethyl

AcetateLow: Hexane, Water

Useful for recrystallization

workups.

LogP (Predicted) ~2.8 – 3.2
Moderate lipophilicity suitable

for membrane permeability.

Synthetic Pathways & Mechanistic Insights
The most robust and atom-economical synthesis involves the nucleophilic addition of n-butanol

to 3-nitrophenyl isocyanate. This route is preferred over the chloroformate route due to cleaner
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workup procedures and higher yields.

Primary Route: Isocyanate Addition
Reaction:

Mechanism: The reaction proceeds via the nucleophilic attack of the alcohol oxygen on the

electrophilic carbon of the isocyanate. The electron-withdrawing nitro group on the aromatic

ring activates the isocyanate, making it highly susceptible to nucleophilic attack.

Experimental Protocol (Self-Validating)
Reagents:

3-Nitrophenyl isocyanate (1.0 equiv)

n-Butanol (1.1 equiv)

Solvent: Dichloromethane (DCM) or Hexane (for precipitation method)

Catalyst: Triethylamine (TEA) or Dibutyltin Dilaurate (DBTL) (0.01 equiv)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under inert atmosphere (

), dissolve 3-nitrophenyl isocyanate (10 mmol) in anhydrous DCM (20 mL).

Addition: Add n-butanol (11 mmol) dropwise via syringe.

Catalysis: Add a catalytic amount of TEA (2 drops). Note: The reaction is often exothermic.

Monitoring: Stir at room temperature for 2–4 hours.

Validation Point: Monitor by TLC (Hexane:EtOAc 7:3) or IR.[2] The disappearance of the

strong isocyanate peak at ~2270 cm⁻¹ confirms reaction completion.

Workup:
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Method A (DCM): Wash the organic layer with 1M HCl (to remove amine catalyst), then

saturated

, then brine. Dry over

and concentrate.

Method B (Hexane): If performed in hexane, the product often precipitates as a solid. Filter

and wash with cold hexane.

Purification: Recrystallize from Hexane/Ethyl Acetate if necessary.

Synthesis Workflow Diagram

Reagents:
3-Nitrophenyl Isocyanate

+ n-Butanol
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or Filtration

Complete
Final Product:
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(Crystalline Solid)

Isolate
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Figure 1: Validated synthetic workflow for the production of Butyl N-(3-nitrophenyl)carbamate
via the isocyanate route.

Structural Characterization & Validation
Accurate identification requires correlating spectral data with the specific structural fragments.

Proton NMR ( NMR) Analysis
Solvent:

or

Reference: TMS (0.00 ppm)
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Proton Group
Chemical Shift (

, ppm)
Multiplicity Assignment Logic

Aromatic H-2 8.30 – 8.40 Singlet (t)

Flanked by Nitro and

Carbamate (most

deshielded).

Aromatic H-4 7.80 – 7.90 Doublet
Ortho to Nitro, Para to

Carbamate.

Aromatic H-6 7.60 – 7.70 Doublet
Ortho to Carbamate,

Para to Nitro.

Aromatic H-5 7.40 – 7.50 Triplet
Meta to both

substituents.

N-H 6.80 – 7.20 Broad Singlet

Exchangeable; shift

varies with

concentration.

O-CH2 4.15 – 4.25 Triplet
Deshielded by oxygen

of the carbamate.

CH2 (Butyl) 1.60 – 1.70 Multiplet Beta to oxygen.

CH2 (Butyl) 1.35 – 1.45 Multiplet Gamma to oxygen.

CH3 0.90 – 0.95 Triplet
Terminal methyl

group.

Infrared (IR) Spectroscopy
N-H Stretch: 3300 – 3400 cm⁻¹ (Medium, Broad)

C=O Stretch (Carbamate): 1700 – 1740 cm⁻¹ (Strong). Note: This distinguishes it from urea

(lower freq) or ether (no C=O).

NO2 Asymmetric Stretch: ~1530 cm⁻¹

NO2 Symmetric Stretch: ~1350 cm⁻¹
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Stability & Reactivity Profile
Understanding the degradation pathways is critical for storage and biological application.

Hydrolysis Mechanism
Carbamates are generally more stable than esters but susceptible to hydrolysis under basic

conditions or enzymatic action (carbamases).

Condition: pH > 10 or presence of esterases.

Mechanism (E1cB-like): The electron-withdrawing nitro group makes the N-H proton acidic (

approx 12-13). Base deprotonates the nitrogen, leading to the elimination of the alkoxide
(butanol) and formation of an isocyanate intermediate, which rapidly hydrates to the amine
and

.

Degradation Pathway Diagram

Butyl N-(3-nitrophenyl)carbamate

Intermediate Anion
(N-Deprotonated)

Base (OH⁻)
Deprotonation

3-Nitrophenyl Isocyanate
(Transient)

Elimination of
Butoxide (E1cB)

Hydrolysis Products:
3-Nitroaniline + CO₂ + Butanol

+ H₂O
(Fast)
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Click to download full resolution via product page

Figure 2: Base-catalyzed hydrolysis pathway (E1cB mechanism) facilitated by the electron-

withdrawing nitro group.

Pharmacological & Industrial Context
Applications

Analytical Derivatization: 3-nitrophenyl isocyanate is frequently used to derivatize alcohols

(like butanol) to convert them into UV-active carbamates for HPLC analysis. The nitro group

provides a strong chromophore for UV detection at 254 nm.

Prodrug Design: The carbamate linker is used to protect amines or alcohols, improving oral

bioavailability. The rate of hydrolysis can be tuned by the electronic effects of the substituent

(e.g., the 3-nitro group accelerates hydrolysis compared to a phenyl group).

Agricultural Chemistry: Many herbicides and pesticides utilize the N-aryl carbamate scaffold

(e.g., Propham, Chlorpropham) to inhibit cell division.

Storage Recommendations
Conditions: Store at 2–8 °C in a desiccator.

Sensitivity: Protect from moisture to prevent slow hydrolysis to 3-nitroaniline (which is toxic

and brown-colored).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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